Cas no 1782147-11-8 (2-(1-phenylcyclopentyl)piperidine)

• Product Name: 2-(1-phenylcyclopentyl)piperidine
• CAS No: 1782147-11-8
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 6160642
• PubChem ID: 117067593
• Update Time: 2025-11-01

2-(1-phenylcyclopentyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-phenylcyclopentyl)piperidine
• 1782147-11-8
• EN300-1865083

• Inchi： 1S/C16H23N/c1-2-8-14(9-3-1)16(11-5-6-12-16)15-10-4-7-13-17-15/h1-3,8-9,15,17H,4-7,10-13H2
• InChI Key： SJBKNJLQLJMGTF-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Additional information on 2-(1-phenylcyclopentyl)piperidine

Introduction to 2-(1-phenylcyclopentyl)piperidine (CAS No. 1782147-11-8)

2-(1-phenylcyclopentyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1782147-11-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom and five carbon atoms. The presence of a phenyl group attached to the cyclopentyl ring introduces additional complexity and potential for diverse biological activities, making it a subject of considerable interest in drug discovery and development.

The structural motif of 2-(1-phenylcyclopentyl)piperidine combines the piperidine scaffold with a cyclopentyl side chain, which is further functionalized by a phenyl ring. This particular arrangement of atoms imparts unique physicochemical properties, including solubility characteristics, lipophilicity, and metabolic stability, which are critical factors in determining its suitability for pharmacological applications. The compound’s molecular structure suggests potential interactions with various biological targets, particularly those involving neurotransmitter systems.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(1-phenylcyclopentyl)piperidine and its derivatives. The compound’s similarity to known pharmacophores in therapeutic agents has prompted researchers to investigate its effects on central nervous system (CNS) receptors and pathways. Preliminary studies have indicated that this compound may exhibit modulatory activity at certain serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders.

One of the most compelling aspects of 2-(1-phenylcyclopentyl)piperidine is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying the phenyl or cyclopentyl rings, researchers can fine-tune the compound’s pharmacological profile to optimize efficacy and minimize side effects. This approach aligns with contemporary drug discovery strategies that emphasize rational design and targeted intervention.

Recent advancements in computational chemistry have further enhanced the exploration of 2-(1-phenylcyclopentyl)piperidine. Molecular modeling techniques allow researchers to predict binding affinities and interaction modes with biological targets with high precision. These simulations have been instrumental in identifying promising derivatives that may exhibit improved pharmacokinetic properties or enhanced therapeutic effects. Such computational insights are increasingly integral to modern medicinal chemistry workflows.

The synthesis of 2-(1-phenylcyclopentyl)piperidine presents an intriguing challenge due to the complexity of its three-dimensional structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have streamlined the process, making it more efficient and scalable. These advancements are crucial for facilitating further research and development efforts.

From a regulatory perspective, 2-(1-phenylcyclopentyl)piperidine is subject to standard guidelines for pharmaceutical compounds, ensuring that its production and use adhere to safety and quality standards. Compliance with Good Manufacturing Practices (GMP) is essential to guarantee consistency and reliability in its application for research purposes. This adherence underscores the importance of rigorous protocols in pharmaceutical chemistry.

The future prospects for 2-(1-phenylcyclopentyl)piperidine are promising, particularly as our understanding of its pharmacological mechanisms continues to evolve. Ongoing clinical investigations may provide valuable insights into its potential therapeutic applications, especially in areas where current treatments remain inadequate. As research progresses, this compound could emerge as a key player in addressing unmet medical needs.

In conclusion,2-(1-phenylcyclopentyl)piperidine (CAS No. 1782147-11-8) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features, combined with emerging evidence of its biological activity, position it as a valuable asset in drug discovery efforts. By leveraging cutting-edge technologies and methodologies, researchers can unlock new possibilities for therapeutic intervention, ultimately benefiting patients worldwide.